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Compound of Interest

Compound Name: 4-Butyl-2-iodoaniline

CAS No.: 952054-06-7

Cat. No.: B3000037

Get Quote

Executive Summary
4-Butyl-2-iodoaniline (CAS: 128318-63-8) is a critical intermediate in the synthesis of

functionalized biaryls via Suzuki-Miyaura cross-coupling. Its structural dual-functionality—an

electron-rich aniline core coupled with a labile carbon-iodine bond—creates a unique mass

spectrometric signature.

This guide characterizes the fragmentation pattern of 4-butyl-2-iodoaniline under Electron

Ionization (EI) conditions, contrasting it with key analogues: 4-n-butylaniline (precursor), 2-

iodoaniline (non-alkylated analogue), and 4-tert-butyl-2-iodoaniline (isomer).

Key Findings
Diagnostic Signature: The spectrum is dominated by the facile loss of the iodine atom (

), followed by alkyl chain fragmentation characteristic of

-butylarenes (McLafferty rearrangement).
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Differentiation: It is distinguished from its tert-butyl isomer by the absence of a strong

(methyl loss) peak and the presence of

(propyl loss) or

transitions.

Stability: The C-I bond is the weakest link, often resulting in a low-abundance molecular ion (

) compared to the de-iodinated base peak in hard ionization sources.

Deep Dive: Fragmentation Pattern of 4-Butyl-2-
Iodoaniline
Molecular Formula:

| Exact Mass: 275.02 Da

Under standard 70 eV Electron Ionization (EI), the molecule undergoes two primary competitive

fragmentation pathways: Halogen Loss and Alkyl Chain Degradation.

Primary Pathway: The "lodine First" Mechanism
Due to the low bond dissociation energy of the

bond (~65 kcal/mol), the most rapid process is the homolytic cleavage of iodine.

Molecular Ion (

): m/z 275. Observed as a weak to moderate peak.

De-iodination (

): m/z 148.

Mechanism: Loss of neutral iodine radical (

).
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Result: Formation of the 4-butylaniline radical cation. This ion is often the base peak

(100% relative abundance) or a major ion, effectively making the rest of the spectrum

resemble 4-butylaniline.

Secondary Pathway: Alkyl Chain Fragmentation
Once the iodine is lost (or competitively from the molecular ion), the

-butyl chain fragments via standard alkylbenzene rules:

McLafferty Rearrangement (

): m/z 106.

Mechanism: The

-hydrogen of the

-butyl chain transfers to the aromatic ring (ortho position), followed by elimination of
neutral propene (

).

Significance: This is the diagnostic peak for

-alkyl chains of length

carbons.

Benzylic Cleavage (

): m/z 105.

Mechanism: Homolytic cleavage of the

bond, losing a propyl radical (

).

Result: Formation of the stable aminotropylium ion.
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Minor Pathway: Iodine Cation
Ion: m/z 127.[1]

Observation: A distinct peak at 127 is common in iodo-compounds, though usually less

intense than the organic fragments.

Comparative Analysis: 4-Butyl-2-Iodoaniline vs.
Alternatives
The following table contrasts the target molecule with its most relevant structural analogues to

aid in identification.

Feature
4-Butyl-2-

Iodoaniline

(Target)

4-n-Butylaniline

(Precursor)

4-tert-Butyl-2-

Iodoaniline

(Isomer)

2-Iodoaniline

(Analogue)

Molecular Ion (

)
275 (Weak/Mod) 149 (Strong) 275 (Weak/Mod) 219 (Strong)

Primary Loss
-127 (I)

m/z 148

-43 (

)

m/z 106

-15 (

)

m/z 260

-127 (I)

m/z 92

Base Peak

(Typical)
148 or 106 106 (McLafferty)

260 (

)
92 (Aniline)

McLafferty (

)

Yes (After I loss

106)

Yes (Direct

107/106)

No (No

-H)

No (No alkyl

chain)

Key Distinction

Simultaneous

presence of m/z

127 (I) and m/z

106 (McLafferty).

[1][2][3][4][5][6]

[7]

No m/z 127;

Parent is 149.

Strong [M-15]

peak; absence of

m/z 106/105

series.

No alkyl

fragments;

simple loss of I.
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Visualizing the Fragmentation Pathways
The diagram below illustrates the divergent pathways between the Target (

-butyl) and its Isomer (

-butyl), highlighting the mechanistic logic used for differentiation.

Pathway Key

4-n-Butyl-2-Iodoaniline
(m/z 275)

[M - I]+
(m/z 148)

(4-Butylaniline radical)

- I• (127 Da)

4-tert-Butyl-2-Iodoaniline
(m/z 275)

- I• (Secondary)

Methyl Loss [M - 15]+
(m/z 260)

(Stable tert-butyl cation)

- CH3• (15 Da)
(Dominant)

McLafferty Rearrangement
(m/z 106)

(Loss of Propene)

- C3H6 (42 Da)

Benzylic Cleavage
(m/z 105)

(Loss of Propyl)

- C3H7• (43 Da)

Blue: Target Molecule Red: Isomer (Alternative) Green: Diagnostic Fragments

Click to download full resolution via product page

Caption: Comparative fragmentation tree. Note the distinct McLafferty pathway for the n-butyl

target vs. the Methyl loss for the tert-butyl isomer.

Experimental Protocol: GC-MS Characterization
To replicate these results or validate synthesized material, follow this self-validating protocol.

Sample Preparation
Solvent: Dissolve 1 mg of sample in 1 mL of Dichloromethane (DCM) or Ethyl Acetate (HPLC

Grade).

Concentration: Dilute to ~10 ppm (10 µg/mL) to prevent detector saturation.
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Vial: Use amber glass vials to prevent photodegradation of the C-I bond.

Instrument Parameters (Agilent 5977/7890 equivalent)
Inlet: Split/Splitless (Split ratio 20:1). Temperature: 250°C.[8]

Column: HP-5ms or DB-5 (5% Phenyl-methylpolysiloxane), 30m

0.25mm

0.25µm.

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[9]

Oven Program:

Initial: 60°C (Hold 1 min).

Ramp: 20°C/min to 280°C.

Final: 280°C (Hold 3 min).

MS Source: Electron Ionization (EI) at 70 eV.[1][2]

Source Temp: 230°C (Standard) or 200°C (to preserve molecular ion).

Scan Range: m/z 40 – 350.

Quality Control (Self-Validation)
System Suitability: Inject a standard of 4-Butylaniline. Verify the presence of m/z 149 (parent)

and m/z 106 (base).

Blank Check: Inject pure DCM. Ensure no iodine memory effects (m/z 127 background).

Identification Criteria:

Retention time match (>98% purity).

Presence of m/z 275 (
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).

Presence of m/z 148 (

).

Ratio of m/z 106/105 consistent with

-butyl chain kinetics.

References
National Institute of Standards and Technology (NIST).Mass Spectral Library (NIST23) -

Class: Haloanilines and Alkylbenzenes. NIST Standard Reference Data. [Link]

McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University
Science Books. (Standard text for McLafferty rearrangement mechanisms).

Organic Syntheses.Procedures for the preparation of p-iodoaniline and related derivatives.

Org.[1][10][11][12] Synth. Coll. Vol. 2, p. 347. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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